Cas no 80234-65-7 (8(S),15(S)-DiHETE (Z, E, Z, E))

• Product Name: 8(S),15(S)-DiHETE (Z, E, Z, E)
• CAS No: 80234-65-7
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.465686798096
• CID: 985280
• PubChem ID: 5283183

8(S),15(S)-DiHETE (Z, E, Z, E) Properties

Names and Identifiers

• (8s,15s)-dihete
• 8(S),15(S)-DiHETE
• 8S,15S-DiHETE
• (5Z,8S,9E,11Z,13E,15S)-8,15-Dihydroxy-5,9,11,13-eicosatetraenoic acid (ACI)
• 5,9,11,13-Eicosatetraenoic acid, 8,15-dihydroxy-, [S-[R*,R*-(E,E,Z,Z)]]- (ZCI)
• 8,15-DiHETE
• 8(S),15(S)-dihydroxy-5(Z),9(E),11(Z),13(E)-eicosatetraenoic acid
• (8S,15S)-Dihydroxy-(5Z,9E,11Z,13E)-eicosatetraenoic acid
• AKOS040755651
• 80234-65-7
• SCHEMBL8263231
• 8(S),15(S)-DiHETE (Z, E, Z, E)
• (8S,15S)-Dihydroxy-(5Z,9E,11Z,13E)-eicosatetraenoic acid, >=98%, ~75 mug/mL in ethanol
• Q63398052
• SR-01000946936
• CHEMBL3183681
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyicosa-5,9,11,13-tetraenoic acid
• SR-01000946936-1
• 8S,15S-dihydroxy-5Z,9E,11Z,13E-eicosatetraenoic acid
• (8S,15S)-dihydroxy-(5Z,9E,11Z,13E)-icosatetraenoic acid
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyicosatetraenoic acid
• CHEBI:136485
• LMFA03060050
• BML1-D02
• (5Z,8S,9E,11Z,13E,15S)-8,15-dihydroxyeicosatetraenoic acid
• NCGC00161259-01
• PD020967

• InChIKey： NNPWRKSGORGTIM-HCCKYKKOSA-N
• Inchi： 1S/C20H32O4/c1-2-3-8-13-18(21)14-9-4-5-10-15-19(22)16-11-6-7-12-17-20(23)24/h4-6,9-11,14-15,18-19,21-22H,2-3,7-8,12-13,16-17H2,1H3,(H,23,24)/b5-4-,11-6-,14-9+,15-10+/t18-,19+/m0/s1
• SMILES： C(=C/C=C\C=C\[C@@H](O)CCCCC)\[C@@H](O)C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 336.23000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 336.23005950g/mol
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 4.15830
• PSA: 77.76000